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Compound of Interest

Compound Name:
5-(Carbamoylamino)pentanoic

acid

CAS No.: 370585-29-8

Cat. No.: B1267970

Get Quote

Executive Summary In the context of drug development and organic chemistry, 5-
(Carbamoylamino)pentanoic acid represents a critical structural scaffold that exists in two

distinct forms depending on the presence of an

-amino group. For researchers, distinguishing between the strict chemical entity (5-
Ureidovaleric acid) and its biologically dominant derivative (Citrulline) is paramount for target
validation and impurity profiling.[1]

1. The Strict Chemical Entity: 5-Ureidovaleric Acid (5-UVA)[1]

IUPAC Name: 5-(Carbamoylamino)pentanoic acid[1][2][3][4][5][6][7]

CAS Registry Number: 370585-29-8 (varies by salt/solvate)[1]

Structure:

Biological Context: A microbial metabolite involved in the degradation of arginine and

citrulline (e.g., in Pseudomonas species).[1][8] It lacks the
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-amino group found in proteinogenic amino acids.[1][6]

Application: Used as a non-proteinogenic spacer in peptide synthesis and as a urea-based

linker in PROTACs (Proteolysis Targeting Chimeras) to improve physicochemical properties

like solubility.[1]

2. The Functional Pharmaceutical Entity: L-Citrulline[1]

IUPAC Name: 2-Amino-5-(carbamoylamino)pentanoic acid[1][2][3][5][6][7]

CAS Registry Number: 372-75-8[1][5][7][8]

Structure:

[1]

Relevance: In 95% of pharmaceutical queries, "5-(Carbamoylamino)pentanoic acid" refers

to Citrulline where the "2-amino" prefix is either assumed or omitted in loose database

indexing.[1] It is a key intermediate in the Urea Cycle and a precursor to Nitric Oxide (NO).[1]

Comparative Analysis Table

Feature
5-Ureidovaleric Acid (5-
UVA)

L-Citrulline

Formula

MW 160.17 g/mol 175.19 g/mol

Key Moiety Distal Urea + Carboxyl Tail
Distal Urea +

-Amino Acid

Primary Role
Synthetic Linker / Bacterial

Metabolite

Urea Cycle Intermediate / NO

Precursor

Drug Dev Utility Spacer chemistry (Linkers)
Therapeutic for Urea Cycle

Disorders / Biomarker
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Part 2: Therapeutic Mechanism & Biological
Causality[1]
Note: This section focuses on the Citrulline scaffold (2-amino-5-(carbamoylamino)pentanoic
acid) due to its high relevance in drug development, while noting 5-UVA as a degradation

product.[1]

The Nitric Oxide (NO) Biosynthetic Axis
The therapeutic value of the 5-(carbamoylamino)pentanoic acid moiety lies in its ability to

bypass hepatic metabolism.[1] Unlike Arginine, which is subject to extensive first-pass

extraction by hepatic arginase, Citrulline escapes the liver and is transported to the kidneys.[1]

[8]

Mechanism: Citrulline is converted to Argininosuccinate by Argininosuccinate Synthase

(ASS), then to Arginine by Argininosuccinate Lyase (ASL).[1][6][8]

Causality: This renal conversion maintains systemic Arginine levels, driving endothelial Nitric

Oxide Synthase (eNOS) to produce NO, a potent vasodilator.[1][8]

Clinical Implication: Citrulline is a more effective NO donor than Arginine itself for treating

endothelial dysfunction.[1]

Intestinal Biomarker Integrity
Circulating levels of the 5-(carbamoylamino)pentanoic acid scaffold are strictly maintained by

enterocytes.[1]

Source: Produced almost exclusively in the small bowel enterocytes from Glutamine.[1]

Diagnostic Utility: Plasma concentration correlates linearly with functional enterocyte mass.

[1]

Threshold: Levels < 10 µmol/L indicate intestinal failure (Short Bowel Syndrome).[1]

Pathway Visualization (Graphviz)
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The following diagram illustrates the metabolic flux of the scaffold from the intestine to the

kidney (The Intestinal-Renal Axis).[1]
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Figure 1: The Intestinal-Renal Axis showing the metabolic conversion of the 5-
(carbamoylamino)pentanoic acid scaffold (Citrulline) into bioactive Nitric Oxide.[1]

Part 3: Experimental Protocols
To ensure scientific integrity, the following protocols address the Synthesis of the ureido

scaffold and the Quantification of the analyte in biological matrices.

Protocol A: Chemical Synthesis of the Ureido Scaffold
(Carbamoylation)
Objective: Synthesize the 5-(carbamoylamino) moiety from a diamine precursor (Ornithine or 5-

aminovaleric acid).[1]

Reagents:

Substrate: L-Ornithine (for Citrulline) or 5-Aminovaleric acid (for 5-UVA).[1]

Carbamoylating Agent: Potassium Cyanate (KOCN).[1]

Solvent: Water/Ethanol.[1]

Step-by-Step Methodology:
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Dissolution: Dissolve 10 mmol of the amino acid precursor (e.g., L-Ornithine HCl) in 20 mL of

distilled water.

pH Adjustment: Adjust pH to 8.5 using 1M NaOH. Reasoning: The

-amino group (

) must be partially unprotonated for nucleophilic attack, but high pH risks racemization.[1]

Addition: Add 15 mmol of Potassium Cyanate (KOCN) slowly with stirring at 60°C.

Reaction: Reflux for 2 hours. The cyanate ion (

) undergoes nucleophilic attack by the distal amine.[1]

Mechanism:[1][9][10][11]

.

Copper Complexation (Purification Step):

Add Cupric Acetate to form the copper chelate of the product.[1] This separates the ureido

product from unreacted diamines.[1]

Filter the blue precipitate.[1]

Decomplexation: Resuspend in water and bubble

gas (or use Thioacetamide) to precipitate Copper Sulfide (

).[1] Filter.

Crystallization: Concentrate the filtrate to obtain the pure 5-(carbamoylamino)pentanoic
acid derivative.

Protocol B: LC-MS/MS Quantification (Self-Validating)
Objective: Quantify Citrulline/5-UVA in plasma with high specificity, distinguishing it from

Arginine.
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System Setup:

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) - Essential for polar amino

acids.[1]

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).[1]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[1]

Workflow:

Sample Prep: Mix 50 µL Plasma + 150 µL Acetonitrile (protein precipitation).[1] Centrifuge at

10,000g for 10 min.

Derivatization (Optional but Recommended): Use Butanol-HCl if sensitivity is low, but HILIC

allows direct analysis.[1]

MRM Transitions (Mass Spectrometry):

Citrulline (Target): Precursor 176.1

Product 159.1

(Loss of

) and 113.1

(Loss of carbamoyl group).[1]

Internal Standard: Citrulline-

or

.

Validation Check: Calculate the ratio of the 159/113 fragments. This ratio must remain

constant (

15%) across the calibration curve to ensure peak purity.[1]
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Part 4: Drug Development Applications
Impurity Profiling in Arginine API
In the manufacturing of L-Arginine (via fermentation), Citrulline is a common impurity ("Impurity

B" in pharmacopeias).[1]

Limit: typically < 0.5%.[1]

Detection: The method described in Protocol B is the industry standard for release testing.[1]

Therapeutic Linker Chemistry (5-UVA Focus)
The 5-ureidovaleric acid scaffold is increasingly used in Fragment-Based Drug Discovery

(FBDD).[1]

Urea Isosteres: The urea group (

) acts as a rigid, polar spacer capable of forming dual hydrogen bonds (donor-acceptor)
within an enzyme active site.[1]

Stability: Unlike peptide bonds, the ureido linkage is resistant to proteases, enhancing the

metabolic stability of the drug candidate.[1][8]

Urea Cycle Disorders (UCD)
Indication: Patients with OTC (Ornithine Transcarbamylase) deficiency cannot synthesize

Citrulline.[1]

Therapy: Exogenous administration of Citrulline (as the drug substance) allows the cycle to

proceed downstream, incorporating waste nitrogen into Argininosuccinate and Arginine,

which can then be excreted.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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